
An In-depth Technical Guide to the Molar
Extinction Coefficient of Amsonic Acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Amsonic acid

Cat. No.: B7796678 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Amsonic acid, with a primary

focus on its molar extinction coefficient. While a specific, experimentally determined molar

extinction coefficient for Amsonic acid is not readily available in the surveyed scientific

literature, this document details the standardized methodology for its determination. This guide

also includes a summary of the physicochemical properties of Amsonic acid and a workflow

for the experimental determination of its molar extinction coefficient.

Physicochemical Properties of Amsonic Acid
Amsonic acid, also known as 4,4'-diaminostilbene-2,2'-disulfonic acid, is a key intermediate in

the synthesis of dyes and fluorescent whitening agents.[1][2][3] Its chemical and physical

properties are summarized in the table below.
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Property Value Reference

Chemical Name
4,4'-Diaminostilbene-2,2'-

disulfonic acid
[2][3]

Synonyms Amsonic acid, Flavonic acid [2][3]

CAS Number 81-11-8 [2][3]

Molecular Formula C₁₄H₁₄N₂O₆S₂ [2][3]

Molecular Weight 370.4 g/mol [2]

Appearance
Light yellow to brown

crystalline powder
[2]

Solubility

Very slightly soluble in water;

soluble in ethanol and diethyl

ether.

[2]

Melting Point >300°C [2]

Molar Extinction Coefficient of Amsonic Acid
The molar extinction coefficient (ε), also known as molar absorptivity, is a measure of how

strongly a chemical species absorbs light at a specific wavelength. It is an intrinsic property of a

substance and is a crucial parameter for quantitative analysis using UV-Vis spectroscopy, as

defined by the Beer-Lambert law.

As of the latest literature review, a specific value for the molar extinction coefficient of Amsonic
acid in a defined solvent and at a particular wavelength (λmax) has not been published. The

determination of this value requires experimental measurement.

Solvent λmax (nm)
Molar Extinction
Coefficient (ε) (M⁻¹cm⁻¹)

Data Not Available Data Not Available Data Not Available
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Experimental Protocol for Determination of Molar
Extinction Coefficient
The following is a detailed, generalized protocol for the experimental determination of the molar

extinction coefficient of a compound like Amsonic acid using UV-Vis spectrophotometry.

Objective: To determine the molar extinction coefficient of Amsonic acid in a suitable solvent

at its wavelength of maximum absorbance (λmax).

Materials:

Amsonic acid (high purity)

Spectrophotometric grade solvent (e.g., deionized water, ethanol, or methanol, depending on

solubility)

Calibrated UV-Vis spectrophotometer

Quartz cuvettes (1 cm path length)

Calibrated analytical balance

Volumetric flasks (various sizes, e.g., 10 mL, 25 mL, 50 mL, 100 mL)

Micropipettes

Methodology:

Preparation of a Stock Solution:

Accurately weigh a precise amount of dry Amsonic acid using an analytical balance.

Quantitatively transfer the weighed Amsonic acid into a volumetric flask of a known

volume.

Dissolve the Amsonic acid in the chosen solvent and fill the flask to the calibration mark.

Ensure complete dissolution.
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Calculate the precise molar concentration of this stock solution.

Preparation of a Dilution Series:

Prepare a series of at least five standard solutions of Amsonic acid by accurately diluting

the stock solution with the same solvent.

The concentrations should be chosen to yield absorbance values within the linear range of

the spectrophotometer, typically between 0.1 and 1.0.

Determination of Wavelength of Maximum Absorbance (λmax):

Use one of the prepared standard solutions of intermediate concentration.

Fill a quartz cuvette with the chosen solvent to be used as a blank.

Place the blank cuvette in the spectrophotometer and perform a baseline correction over

the desired wavelength range (e.g., 200-500 nm).

Replace the blank cuvette with the cuvette containing the Amsonic acid solution.

Scan the absorbance of the solution across the wavelength range to obtain the absorption

spectrum.

The wavelength at which the highest absorbance is recorded is the λmax.

Measurement of Absorbance for the Dilution Series:

Set the spectrophotometer to the determined λmax.

Zero the spectrophotometer using the blank cuvette.

Measure the absorbance of each of the prepared standard solutions at λmax, starting from

the most dilute and proceeding to the most concentrated.

Rinse the cuvette with the next solution to be measured before filling it.

Data Analysis and Calculation of Molar Extinction Coefficient:
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Plot a graph of absorbance (on the y-axis) versus the molar concentration of the Amsonic
acid standards (on the x-axis).

Perform a linear regression analysis on the data points. The resulting plot should be a

straight line passing through the origin, in accordance with the Beer-Lambert law (A = εbc,

where A is absorbance, ε is the molar extinction coefficient, b is the path length in cm, and

c is the concentration in mol/L).

The slope of the linear regression line is equal to the molar extinction coefficient (ε), as the

path length (b) is 1 cm.

Visualizations
Experimental Workflow for Molar Extinction Coefficient
Determination
The following diagram illustrates the workflow for the experimental determination of the molar

extinction coefficient of Amsonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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